10.1039/B926341A | Functional hybrid materials based on carbon nanotubes and metal oxides

Functional hybrid materials based on carbon nanotubes and metal oxides

Journal of Materials Chemistry Pub Date: 2010-05-04 DOI: 10.1039/B926341A

Abstract

In this article, we discuss functional hybrid materials based on carbon nanotubes (CNTs) and metal oxides. The unique geometric nanostructure and electrical properties of CNTs significantly promote the dispersion of oxides with strong interaction. The improvement effect of CNTs on the performance of hybrid materials for supercapacitors, lithium ion batteries, electroanalysis and photocatalysis is addressed. The applications of CNT-oxide hybrid materials for solar cell and gas sensors are briefly introduced. The prospects and challenges for material science are also discussed.

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